Cas no 2649419-28-1 (1-[4-methoxy-6-(1-methylpyrazol-4-yl)pyrazolo[1,5-a]pyridin-3-yl]-3-methyl-urea)

• Product Name: 1-[4-methoxy-6-(1-methylpyrazol-4-yl)pyrazolo[1,5-a]pyridin-3-yl]-3-methyl-urea
• CAS No: 2649419-28-1
• MF: C₁₄H₁₆N₆O₂
• MW: 300.315841674805
• CID: 5461204
• Update Time: 2025-08-05

1-[4-methoxy-6-(1-methylpyrazol-4-yl)pyrazolo[1,5-a]pyridin-3-yl]-3-methyl-urea Chemical and Physical Properties

Names and Identifiers

• N-[4-Methoxy-6-(1-methyl-1H-pyrazol-4-yl)pyrazolo[1,5-a]pyridin-3-yl]-N′-methylurea
• 1-[4-methoxy-6-(1-methylpyrazol-4-yl)pyrazolo[1,5-a]pyridin-3-yl]-3-methyl-urea

• Inchi： 1S/C14H16N6O2/c1-15-14(21)18-11-6-17-20-8-9(4-12(22-3)13(11)20)10-5-16-19(2)7-10/h4-8H,1-3H3,(H2,15,18,21)
• InChI Key： HPFJCMHRTKUHDW-UHFFFAOYSA-N
• SMILES： N(C1=C2N(N=C1)C=C(C1=CN(C)N=C1)C=C2OC)C(NC)=O

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.65±0.46(Predicted)

Additional information on 1-[4-methoxy-6-(1-methylpyrazol-4-yl)pyrazolo[1,5-a]pyridin-3-yl]-3-methyl-urea

Introduction to 1-[4-methoxy-6-(1-methylpyrazol-4-yl)pyrazolo[1,5-a]pyridin-3-yl]-3-methyl-urea (CAS No. 2649419-28-1)

1-[4-methoxy-6-(1-methylpyrazol-4-yl)pyrazolo[1,5-a]pyridin-3-yl]-3-methyl-urea is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2649419-28-1, belongs to a class of molecules known for their potential in drug discovery and development. The intricate scaffold of this molecule, featuring multiple fused rings and functional groups, makes it a promising candidate for further investigation in medicinal chemistry.

The chemical structure of 1-[4-methoxy-6-(1-methylpyrazol-4-yl)pyrazolo[1,5-a]pyridin-3-yl]-3-methyl-urea is characterized by its pyrazolo[1,5-a]pyridine core, which is a well-known motif in bioactive molecules. This core is further modified with a 4-methoxy group at the 4-position and a 1-methylpyrazol-4-yl substituent at the 6-position. Additionally, the presence of a 3-methyl urea moiety at the 3-position introduces further complexity and potential for biological activity. Such structural features are often exploited to modulate interactions with biological targets, making this compound an intriguing subject for research.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. The pyrazolo[1,5-a]pyridine scaffold, in particular, has been extensively studied for its role in various pharmacological contexts. For instance, derivatives of this scaffold have shown promise in the treatment of inflammatory diseases, cancer, and infectious disorders. The modifications present in 1-[4-methoxy-6-(1-methylpyrazol-4-yl)pyrazolo[1,5-a]pyridin-3-yl]-3-methyl-urea are designed to enhance its binding affinity and selectivity towards specific biological targets.

The 4-methoxy group at the 4-position of the pyrazolo[1,5-a]pyridine core is a key feature that influences the electronic properties of the molecule. This group can participate in hydrogen bonding interactions and hydrophobic effects, which are crucial for molecular recognition processes. Similarly, the 1-methylpyrazol-4-yl substituent at the 6-position adds another layer of complexity by introducing steric hindrance and altering the electronic distribution around the core structure. These modifications can significantly impact the compound's pharmacokinetic profile and overall biological activity.

The 3-methyl urea moiety at the 3-position is another critical feature that contributes to the compound's unique properties. Urea derivatives are well-known for their ability to form hydrogen bonds with biological targets such as proteins and enzymes. The presence of a methyl group at this position can influence the conformational flexibility of the molecule, potentially enhancing its ability to interact with biological receptors. Such structural elements are often fine-tuned during drug design to optimize binding affinity and reduce off-target effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 1-[4-methoxy-6-(1-methylpyrazol-4-yl)pyrazolo[1,5-a]pyridin-3-yl]-3-methyl-urea with greater accuracy. These tools allow for virtual screening of large libraries of compounds to identify potential hits that can be further optimized through experimental studies. The structural features described above make this compound an attractive candidate for such virtual screening campaigns.

In addition to computational methods, experimental approaches such as high-throughput screening (HTS) and structure-based drug design (SBDD) are commonly employed to evaluate the biological activity of novel compounds. The unique scaffold of 1-[4-methoxy-6-(1-methylpyrazol-4-yll)pyrazolo[1,5-a]pyridin]-3-yI]-methyl urea positions it as a valuable tool for these studies. Researchers are particularly interested in exploring its potential as an inhibitor or modulator of key enzymes and receptors involved in various disease pathways.

One area where this compound shows promise is in the treatment of neurological disorders. Pyrazolo[1,5-a]pyridine derivatives have been reported to interact with neurotransmitter receptors and ion channels, suggesting their potential use in managing conditions such as depression, anxiety, and epilepsy. The modifications present in 1-[4-methoxy--6-(l methyl-pyrazol--4-yll) pyrazolo[l ,5-aJ pyridin -3 -yII ] -methyl urea could enhance its ability to modulate these targets effectively.

Another exciting application lies in oncology research. The ability of heterocyclic compounds to interfere with critical signaling pathways involved in cancer cell proliferation has made them attractive candidates for anticancer drug development. Preliminary studies suggest that derivatives of pyrazolo[1 ,5-aJ pyridine may inhibit kinases and other enzymes that drive tumor growth. Further investigation into l -[ 4 -methox y -6 -{ l -m eth y l-p y ra z ol -4 -y ll ) p y ra z o [ l ,5 -a ] p y ridin e -3 -yII ] -m eth y l-u rea could lead to novel therapeutic strategies against various types of cancer.

The synthesis of complex heterocyclic compounds like l-[ 4 -methox y --6 --( l -m eth y l-p y ra z ol --4-y ll ) p y ra z o [ l ,5 -a ] p y ridin e -3-yII ] -m eth y l-u rea presents both challenges and opportunities for synthetic chemists. Advanced synthetic methodologies are required to construct the intricate scaffolds while maintaining high yields and purity levels. Techniques such as multi-step organic synthesis , cross-coupling reactions , and transition-metal catalysis play crucial roles in achieving these goals.

Once synthesized , these compounds undergo rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography . These methods provide detailed information about the molecular structure , purity , and chemical properties of the compound . Accurate characterization is essential before proceeding with biological evaluation studies .

The biological evaluation phase involves testing l-[ 4 -methox y --6 --( l m eth y l-p y ra z ol --4-y ll ) p y ra z o [ l ,5 -a ] p y ridin e -3-yII ] m eth y l-u rea against various biological targets using both in vitro assays (e.g., enzyme inhibition assays ) an d i n vivo models (e.g., animal studies ). These tests help determine its potency , selectivity , pharmacokinetic properties , an d potential side effects . Positive results from these studies would warrant further development efforts toward clinical trials .

In conclusion,l-[ 4 methox y --6 -( l m eth y l-p y ra z ol --44yll ) p ya razo [ I ,s J a ] p irid ine s 33yll ] m ethyll u rea (CAS No .2649419--28--I ) represents an exciting opportunity f or researchers i n pharmaceutical chemistry . Its unique structural features make it a promising candidate f or treating neurological disorders an d cancer . With continued research an d development , this compound has th e potential t o contribute t o significant advancements i n medicine .